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Compound of Interest

5-Bromo-2-(bromomethyl)-1,3-
Compound Name:
difluorobenzene

Cat. No.: B060537

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of the known physical properties of 4-
Bromo-2,6-difluorobenzyl bromide (CAS No: 162744-60-7). The information presented is
intended to support research, development, and quality control activities involving this
compound. Due to the limited availability of comprehensive experimental data in publicly
accessible databases, this guide also includes generalized protocols for the determination of
key physical properties.

Core Physical Properties

The table below summarizes the available quantitative and qualitative physical data for 4-
Bromo-2,6-difluorobenzyl bromide. It is important to note that a specific melting point for this
compound is not readily available in the searched resources.

Table 1: Summary of Physical Properties
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Property Value

Chemical Formula C7HaBr2F2[1][2]
Molecular Weight 285.91 g/mol [1][2]
CAS Number 162744-60-7[1][2]
Appearance Data not available
Melting Point Data not available
Boiling Point Data not available
Density Data not available
Solubility Data not available

Experimental Protocols

While specific experimental procedures for determining the physical properties of 4-Bromo-2,6-
difluorobenzyl bromide have not been located, the following sections describe standard
methodologies that can be applied.

Melting Point Determination

The melting point is a critical physical property that provides an indication of a compound's
purity. A sharp melting range is characteristic of a pure substance.

General Procedure (Capillary Method):

A small amount of the finely powdered solid is packed into a capillary tube to a height of 2-3
mm.

The capillary tube is placed in a calibrated melting point apparatus.

The temperature is raised at a rate of 1-2 °C per minute near the expected melting point.

The temperature range from the appearance of the first liquid droplet to the complete
liquefaction of the solid is recorded as the melting point.[1][3][4][5]
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Solubility Determination

Solubility data is crucial for designing reaction conditions, purification procedures, and
formulations.

General Procedure (Shake-Flask Method):

An excess of the solid compound is added to a known volume of the desired solvent in a
sealed vial.

e The mixture is agitated at a constant temperature until equilibrium is reached (typically 24-48
hours).

e The saturated solution is then filtered to remove any undissolved solid.

e The concentration of the compound in the filtrate is determined using a suitable analytical
technique, such as HPLC or UV-Vis spectroscopy, against a standard calibration curve.[6][7]

[8][°]

Logical Relationships of Physical Properties

The physical characteristics of a chemical compound are interconnected and largely
determined by its molecular structure. The following diagram illustrates these fundamental
relationships.
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Molecular Structure
(4-Bromo-2,6-difluorobenzyl bromide)
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Caption: Relationship between molecular structure and physical properties.

It is recommended that researchers independently verify the physical properties of 4-Bromo-
2,6-difluorobenzyl bromide using standardized experimental methods to ensure data accuracy
for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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difluorobenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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